Cas no 7397-22-0 (1-(4-Fluorophenyl)-3-(4-hydroxyphenyl)-2-propen-1-one)

• Product Name: 1-(4-Fluorophenyl)-3-(4-hydroxyphenyl)-2-propen-1-one
• CAS No: 7397-22-0
• MF: C₁₅H₁₁FO₂
• MW: 242.245047807693
• CID: 873113
• PubChem ID: 5377024
• Update Time: 2025-04-19

1-(4-Fluorophenyl)-3-(4-hydroxyphenyl)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(4-fluorophenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one
• (E)-1-(4-fluorophenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one
• 1-(4-fluorophenyl)-3-(4-hydroxyphenyl)-2-propen-1-one
• 1-(4-FLUOROPHENYL)-3-(4-HYDROXYPHENYL)PROP-2-EN-1-ONE
• 4'-Fluor-4-hydroxy-chalkon
• 4-hydroxyl-4'-fluorochalcone
• fluorophenylhydroxyphenylpropenone
• JS-080C
• J-501814
• (2E)-1-(4-Fluorophenyl)-3-(4-hydroxyphenyl)-2-propen-1-one #
• CHEMBL3260397
• APSLSSPGSTXOJC-XCVCLJGOSA-N
• AKOS005073078
• DTXSID30418795
• A837986
• AKOS025310074
• SCHEMBL5470171
• 7397-22-0
• MFCD00206942
• 1-(4-Fluorophenyl)-3-(4-hydroxyphenyl)-2-propen-1-one

• Inchi： 1S/C15H11FO2/c16-13-6-4-12(5-7-13)15(18)10-3-11-1-8-14(17)9-2-11/h1-10,17H/b10-3+
• InChI Key： APSLSSPGSTXOJC-XCVCLJGOSA-N
• SMILES： FC1C=CC(=CC=1)C(/C=C/C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 242.07400
• Monoisotopic Mass: 242.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Melting Point: 189-190
• PSA: 37.30000
• LogP: 3.42740

1-(4-Fluorophenyl)-3-(4-hydroxyphenyl)-2-propen-1-one Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT